Cas no 56620-19-0 (Benzenemethanesulfonic acid, 4-acetylphenyl ester)

Benzenemethanesulfonic acid, 4-acetylphenyl ester structure
56620-19-0 structure
Product Name:Benzenemethanesulfonic acid, 4-acetylphenyl ester
CAS No:56620-19-0
MF:C15H14O4S
MW:290.334263324738
CID:348335
PubChem ID:71444614
Update Time:2025-04-19

Benzenemethanesulfonic acid, 4-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonic acid, 4-acetylphenyl ester
    • (4-acetylphenyl) phenylmethanesulfonate
    • DTXSID60853377
    • 4-Acetylphenyl phenylmethanesulfonate
    • 56620-19-0
    • Inchi: 1S/C15H14O4S/c1-12(16)14-7-9-15(10-8-14)19-20(17,18)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: BYOMMUXOPHLVJK-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 290.06132
  • Monoisotopic Mass: 290.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 60.44
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